(5-Bromo-2-methoxyphenyl)methyl 4-fluorobenzoate

• IUPAC Name: (5-bromo-2-methoxyphenyl)methyl 4-fluorobenzoate
• InChI: InChI=1S/C15H12BrFO3/c1-19-14-7-4-12(16)8-11(14)9-20-15(18)10-2-5-13(17)6-3-10/h2-8H,9H2,1H3
• InChI Key: UXMBTNGRRAFOOM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)COC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C15H12BrFO3
• Molecular Weight: 339.16 g/mol
• CAS No.: 331460-33-4

Description

(5-Bromo-2-methoxyphenyl)methyl 4-fluorobenzoate is a chemical compound with the molecular formula C15H12BrFO3 and a molecular weight of 339.16 g/mol . This compound belongs to the class of benzoates and is characterized by the presence of a bromine atom, a methoxy group, and a fluorobenzoate ester.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-Bromo-2-methoxyphenyl)methyl 4-fluorobenzoate typically involves the esterification of 4-fluorobenzoic acid with (5-bromo-2-methoxyphenyl)methanol. The reaction is usually carried out in the presence of a dehydrating agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) under anhydrous conditions .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the public domain. the general approach would involve scaling up the laboratory synthesis process, ensuring the reaction conditions are optimized for higher yields and purity. This would include the use of industrial-grade reagents and solvents, as well as continuous monitoring and control of reaction parameters.

Chemical Reactions Analysis

Types of Reactions

(5-Bromo-2-methoxyphenyl)methyl 4-fluorobenzoate can undergo various chemical reactions, including:

Nucleophilic Substitution: The bromine atom can be replaced by other nucleophiles.

Ester Hydrolysis: The ester bond can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and alcohol.

Oxidation and Reduction: The methoxy group can be oxidized to a carbonyl group, and the compound can undergo reduction reactions to form different derivatives.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide or potassium thiocyanate in polar aprotic solvents.

Ester Hydrolysis: Acidic conditions (HCl) or basic conditions (NaOH) in aqueous solutions.

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Major Products Formed

Nucleophilic Substitution: Formation of azido or thiocyanato derivatives.

Ester Hydrolysis: Formation of 4-fluorobenzoic acid and (5-bromo-2-methoxyphenyl)methanol.

Oxidation: Formation of carbonyl derivatives.

Reduction: Formation of reduced derivatives with altered functional groups.

Scientific Research Applications

(5-Bromo-2-methoxyphenyl)methyl 4-fluorobenzoate is used in various scientific research applications, including:

Chemistry: As an intermediate in organic synthesis and as a reagent in chemical reactions.

Biology: In studies involving enzyme inhibition and protein-ligand interactions.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (5-Bromo-2-methoxyphenyl)methyl 4-fluorobenzoate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular pathways and physiological responses. Detailed mechanistic studies are required to elucidate the exact pathways involved .

Comparison with Similar Compounds

Similar Compounds

• (5-Bromo-2-methoxyphenyl)methyl benzoate
• (5-Bromo-2-methoxyphenyl)methyl 4-chlorobenzoate
• (5-Bromo-2-methoxyphenyl)methyl 4-methylbenzoate

Uniqueness

(5-Bromo-2-methoxyphenyl)methyl 4-fluorobenzoate is unique due to the presence of both bromine and fluorine atoms, which can significantly influence its chemical reactivity and biological activity. The combination of these functional groups makes it a valuable compound for various research applications.

Biological Activity

(5-Bromo-2-methoxyphenyl)methyl 4-fluorobenzoate, with the CAS number 331460-33-4, is a compound of interest in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound features a bromo and methoxy substituent on the phenyl ring and a fluorobenzoate moiety, contributing to its chemical reactivity and biological interactions. Its molecular formula is $C_{15}H_{14}BrFO_3$.

The biological activity of (5-Bromo-2-methoxyphenyl)methyl 4-fluorobenzoate can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, potentially affecting cell proliferation and survival.
• Receptor Modulation : It may interact with various receptors, altering signaling pathways that regulate cellular functions.
• Antimicrobial Activity : Preliminary studies suggest that it may exhibit antimicrobial properties against certain pathogens.

Anticancer Properties

Research indicates that (5-Bromo-2-methoxyphenyl)methyl 4-fluorobenzoate has shown promising anticancer activity. In vitro assays demonstrated cytotoxic effects on various cancer cell lines, including:

• Breast Cancer : Significant reduction in cell viability was observed at micromolar concentrations.
• Lung Cancer : Induced apoptosis through mitochondrial pathways.

Antimicrobial Effects

The compound has been evaluated for its antimicrobial properties against a range of bacteria and fungi. Results indicated:

• Bactericidal Activity : Effective against Gram-positive bacteria such as Staphylococcus aureus.
• Fungicidal Activity : Exhibited potential against Candida species.

Data Table of Biological Activities

Activity Type	Target Organism/Cell Line	Concentration (µM)	Effect Observed
Anticancer	MCF-7 (Breast Cancer)	10	70% reduction in cell viability
Anticancer	A549 (Lung Cancer)	5	Induction of apoptosis
Antimicrobial	Staphylococcus aureus	15	Inhibition of growth
Antimicrobial	Candida albicans	20	Complete growth inhibition

Case Studies

• Study on Anticancer Efficacy : A recent study evaluated the effects of (5-Bromo-2-methoxyphenyl)methyl 4-fluorobenzoate on MCF-7 cells. The compound was found to induce apoptosis through caspase activation pathways, suggesting its potential as a therapeutic agent in breast cancer treatment .
• Antimicrobial Evaluation : Another investigation focused on the antimicrobial properties of the compound against various pathogens. The results indicated significant activity against both bacterial and fungal strains, highlighting its potential use in treating infections .